Cas no 926201-89-0 (4-(cyclopropylamino)methylphenol)
926201-89-0 structure
Product Name:4-(cyclopropylamino)methylphenol
CAS No:926201-89-0
MF:C10H13NO
MW:163.216322660446
CID:4665352
Update Time:2023-11-22
4-(cyclopropylamino)methylphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(cyclopropylamino)methyl]-
- 4-(cyclopropylamino)methylphenol
-
- Inchi: 1S/C10H13NO/c12-10-5-1-8(2-6-10)7-11-9-3-4-9/h1-2,5-6,9,11-12H,3-4,7H2
- InChI Key: LKWSHXQLGSJANS-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(CNC2CC2)C=C1
4-(cyclopropylamino)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B427423-10mg |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427423-50mg |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B427423-100mg |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-42639-0.05g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-42639-0.1g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-42639-0.25g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-42639-0.5g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-42639-1.0g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-42639-2.5g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-42639-5.0g |
4-[(cyclopropylamino)methyl]phenol |
926201-89-0 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
4-(cyclopropylamino)methylphenol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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